Pyridine Nitrogen Basicity: pKa Shift of +5.35 Units Versus Direct-Ring-Attached 5-Methylpyridine-3-sulfonyl Chloride Drives Protonation-State-Dependent Handling
The predicted pKa of the pyridine nitrogen in (5-methylpyridin-3-yl)methanesulfonyl chloride is 3.91±0.20, compared with –1.44±0.21 for 5-methylpyridine-3-sulfonyl chloride, yielding a difference of approximately 5.35 pKa units . At pH 7.4, the target compound is >99.9% neutral free base, whereas the direct-attached analog is >99.999% deprotonated and negatively charged, producing opposite extraction and chromatographic retention behaviour. This pKa difference arises because the electron-withdrawing sulfonyl group is insulated from the pyridine ring by the intervening methylene carbon, substantially reducing the inductive withdrawal that depresses basicity in the direct-attached congener .
| Evidence Dimension | Pyridine nitrogen pKa (predicted) |
|---|---|
| Target Compound Data | pKa = 3.91±0.20 |
| Comparator Or Baseline | 5-Methylpyridine-3-sulfonyl chloride, pKa = –1.44±0.21 |
| Quantified Difference | ΔpKa ≈ +5.35 units (target is ~230,000-fold less acidic) |
| Conditions | ACD/Labs Percepta predicted values; aqueous, 25°C |
Why This Matters
This magnitude of pKa difference dictates whether the molecule is extracted into organic or aqueous phases during workup and whether it can form hydrochloride salts, directly impacting synthetic workflow design and procurement decisions for multistep syntheses.
- [1] Chemistry StackExchange. The only real difference between alkanesulfonyl chlorides and arylsulfonyl chlorides is the α-hydrogen. Methanesulfonyl chloride in the presence of basic amines is more quickly deprotonated to form sulfene. Discussion of electronic insulation effects of methylene spacers. View Source
